(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol

• Molecular Formula: C9H10N4OS
• Molecular Weight: 222.27 g/mol
• IUPAC Name: 4-amino-3-[hydroxy(phenyl)methyl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C9H10N4OS/c10-13-8(11-12-9(13)15)7(14)6-4-2-1-3-5-6/h1-5,7,14H,10H2,(H,12,15)
• InChI Key: XHCVHSNPTGGXAP-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C2=NNC(=S)N2N)O

Description

(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol, also known as ATPM, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol varies depending on its application. In medicinal chemistry, (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In antibacterial and antifungal applications, (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol has been found to disrupt the cell wall and membrane of microorganisms, leading to their death. In material science, (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol acts as a bridging ligand between metal ions, forming coordination networks with different topologies.
Biochemical and Physiological Effects:
(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol has been found to exhibit low toxicity and good biocompatibility, making it a promising candidate for biomedical applications. In vitro and in vivo studies have shown that (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol can selectively target cancer cells, while leaving normal cells unharmed. (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol has also been found to have anti-inflammatory and antioxidant properties, which could be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol has several advantages for lab experiments, including its ease of synthesis, low cost, and versatility. However, (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol can be sensitive to air and moisture, which can affect its stability and purity. Additionally, the lack of commercial availability of (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol may limit its widespread use in research.

Future Directions

There are several future directions for the research on (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol. In medicinal chemistry, (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol could be further optimized for its antitumor and antibacterial activities. In material science, (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol-based MOFs and coordination polymers could be explored for their potential applications in gas storage, catalysis, and drug delivery. In analytical chemistry, (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol could be used as a chiral selector for the separation of other compounds. Overall, the unique properties of (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol make it a promising candidate for further research and development in various fields.
Conclusion:
In conclusion, (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol is a versatile and promising compound that has potential applications in various fields. Its ease of synthesis, low cost, and biocompatibility make it an attractive candidate for further research and development. The future directions for the research on (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol are numerous and hold great potential for the advancement of science and technology.

Synthesis Methods

(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol can be synthesized through a multi-step reaction process, starting with the reaction of phenylacetylene with thiosemicarbazide to form 4-phenyl-3-thiosemicarbazide. This intermediate is then reacted with paraformaldehyde and hydrochloric acid to form (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol. The purity of the synthesized (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol can be improved through recrystallization.

Scientific Research Applications

(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. In medicinal chemistry, (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol has been investigated for its antitumor, antibacterial, and antifungal activities. In material science, (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol has been used as a building block for the synthesis of metal-organic frameworks (MOFs) and coordination polymers. In analytical chemistry, (4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)(phenyl)methanol has been employed as a chiral selector in enantioselective chromatography.